Solvent free synthesis of nanocrystalline hexaaluminate-type mixed oxides with high specific surface areas for CO oxidation reaction†

Catalysis Science & Technology Pub Date: 2011-08-23 DOI: 10.1039/C1CY00211B

Abstract

Nanocrystalline hexaaluminate-type mixed oxides having crystallite sizes of around 20 nm and high surface areas (>77 m2 g−1) were synthesized using an original mechanosynthesis technique. These nanocrystalline materials were evidenced to be highly active heterogeneous catalysts compared to the conventional parent materials.

Graphical abstract: Solvent free synthesis of nanocrystalline hexaaluminate-type mixed oxides with high specific surface areas for CO oxidation reaction
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